1-methyl-N-[4-(propan-2-yl)-1,3-benzothiazol-2-yl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-methyl-N-(4-propan-2-yl-1,3-benzothiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H16N4OS/c1-9(2)10-5-4-6-12-13(10)16-15(21-12)17-14(20)11-7-8-19(3)18-11/h4-9H,1-3H3,(H,16,17,20)
• InChI Key: WMQNFBLESVJCCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2C(=CC=C1)SC(=N2)NC(=O)C3=NN(C=C3)C
• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol
• CAS No.: 1020489-76-2

Description

This compound features a pyrazole ring substituted at position 3 with a carboxamide group linked to a 4-(propan-2-yl)-1,3-benzothiazole moiety. The benzothiazole ring is substituted with an isopropyl group at position 4, contributing to steric bulk and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-N-[4-(propan-2-yl)-1,3-benzothiazol-2-yl]-1H-pyrazole-3-carboxamide typically involves multi-step organic reactions. One common method starts with the preparation of the benzothiazole ring, which is then coupled with a pyrazole derivative. The general steps include:

Formation of Benzothiazole Ring: This can be achieved by reacting 2-aminothiophenol with an appropriate aldehyde under acidic conditions.

Coupling with Pyrazole: The benzothiazole intermediate is then reacted with a pyrazole derivative, such as 1-methyl-1H-pyrazole-3-carboxylic acid, using coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Final Amidation: The final step involves amidation to introduce the carboxamide group, often using reagents like thionyl chloride (SOCl₂) followed by reaction with an amine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as advanced purification techniques like crystallization and chromatography to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-methyl-N-[4-(propan-2-yl)-1,3-benzothiazol-2-yl]-1H-pyrazole-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄), leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride (LiAlH₄) to reduce the carboxamide group to an amine.

Common Reagents and Conditions

Oxidation: H₂O₂, KMnO₄, under acidic or basic conditions.

Reduction: LiAlH₄, sodium borohydride (NaBH₄), in anhydrous solvents.

Substitution: Halogenating agents, nitrating agents, under controlled temperature and solvent conditions.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Halogenated, nitrated derivatives.

Scientific Research Applications

1-methyl-N-[4-(propan-2-yl)-1,3-benzothiazol-2-yl]-1H-pyrazole-3-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its pharmacological properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 1-methyl-N-[4-(propan-2-yl)-1,3-benzothiazol-2-yl]-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and catalytic activity. The compound’s structure allows it to interact with various biological pathways, potentially modulating cellular processes such as signal transduction and gene expression.

Comparison with Similar Compounds

Structure-Activity Relationship (SAR) Trends

• Position 6 (e.g., fluoro, methyl): Critical for antibacterial activity in triazole derivatives .
• Pyrazole Modifications :
  • Carboxamide linkage : Essential for hydrogen bonding with target proteins (e.g., kinases, receptors) .
  • N-Methylation : Reduces metabolic oxidation, improving stability .